Cas no 172486-24-7 (Aplysamine 2)

• Product Name: Aplysamine 2
• CAS No: 172486-24-7
• MF: C₂₃H₂₈Br₃N₃O₄
• MW: 650.198123931885
• CID: 197897
• PubChem ID: 6399301
• Update Time: 2024-03-01

Aplysamine 2 Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,3-bromo-N-[2-[3,5-dibromo-4-[3-(dimethylamino)propoxy]phenyl]ethyl]-a-(hydroxyimino)-4-methoxy-, (aE)-
• Aplysamine 2
• Benzenepropanamide,3-bromo-N-[2-[3,5-dibromo-4-[3-(dimethylamino)propoxy]phenyl]ethyl]-a-(hydroxyimino)-4-methoxy-, (E)-
• NSC625526
• 3-(3-Bromo-4-methoxyphenyl)-N-(2-(3,5-dibromo-4-(3-(dimethylamino)propoxy)phenyl)ethyl)-2-(hydroxyimino)propanamide
• (2Z)-3-(3-bromo-4-methoxy-phenyl)-N-[2-[3,5-dibromo-4-[3-(dimethylamino)propoxy]phenyl]ethyl]-2-hydroxyimino-propanamide
• (2E)-3-(3-bromo-4-methoxyphenyl)-N-[2-[3,5-dibromo-4-[3-(dimethylamino)propoxy]phenyl]ethyl]-2-hydroxyiminopropanamide
• CHEMBL2062972
• BDBM50599319
• DTXSID401317884
• Aplysamine-2
• 172486-24-7
• Q15410272

• Inchi： 1S/C23H28Br3N3O4/c1-29(2)9-4-10-33-22-18(25)12-16(13-19(22)26)7-8-27-23(30)20(28-31)14-15-5-6-21(32-3)17(24)11-15/h5-6,11-13,31H,4,7-10,14H2,1-3H3,(H,27,30)/b28-20-
• InChI Key： RCOAHKXJTMBQLI-RRAHZORUSA-N
• SMILES： BrC1C=C(C=C(C=1OCCCN(C)C)Br)CCNC(/C(/CC1C=CC(=C(C=1)Br)OC)=N\O)=O

Computed Properties

• Exact Mass: 648.961
• Monoisotopic Mass: 646.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• XLogP3: 6.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles